2-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-5-(3-methylbutyl)-1H-pyrimidin-4-one

• Molecular Formula: C19H26N2OS
• Molecular Weight: 330.5 g/mol
• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-5-(3-methylbutyl)-1H-pyrimidin-4-one
• InChI: InChI=1S/C19H26N2OS/c1-12(2)6-9-17-15(5)20-19(21-18(17)22)23-11-16-10-13(3)7-8-14(16)4/h7-8,10,12H,6,9,11H2,1-5H3,(H,20,21,22)
• InChI Key: ATXOBWHMBIMKBU-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)CSC2=NC(=O)C(=C(N2)C)CCC(C)C

Description

2-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-5-(3-methylbutyl)-1H-pyrimidin-4-one is a chemical compound that belongs to the class of pyrimidinone derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 2-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-5-(3-methylbutyl)-1H-pyrimidin-4-one is not fully understood. However, it has been suggested that it exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. It has also been proposed that it exhibits its antimicrobial activity by disrupting the bacterial cell membrane and inhibiting bacterial growth.
Biochemical and Physiological Effects:
2-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-5-(3-methylbutyl)-1H-pyrimidin-4-one has been shown to have several biochemical and physiological effects. It has been found to decrease the levels of reactive oxygen species and increase the levels of antioxidant enzymes in cancer cells. Additionally, it has been shown to inhibit the expression of various proteins involved in cancer cell proliferation and survival. Furthermore, it has been found to induce the expression of genes involved in apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-5-(3-methylbutyl)-1H-pyrimidin-4-one is its relatively simple synthesis method, which allows for large-scale production. Additionally, it exhibits significant anticancer and antimicrobial activity, making it a promising candidate for further research. However, one of the limitations of this compound is its limited solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the research on 2-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-5-(3-methylbutyl)-1H-pyrimidin-4-one. One potential direction is to investigate its potential use as a herbicide in agriculture. Additionally, further research can be conducted to elucidate its mechanism of action and identify potential targets for its anticancer and antimicrobial activity. Furthermore, studies can be conducted to improve its solubility and bioavailability, which can enhance its potential applications in various fields.

Synthesis Methods

The synthesis of 2-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-5-(3-methylbutyl)-1H-pyrimidin-4-one involves the reaction between 2,5-dimethylbenzyl chloride and 3-methylbutylamine in the presence of potassium carbonate and copper powder. The resulting intermediate is then subjected to a reaction with 2-mercaptopyrimidine-4-one to obtain the final product. The synthesis method is relatively simple and can be performed on a large scale.

Scientific Research Applications

2-[(2,5-dimethylphenyl)methylsulfanyl]-6-methyl-5-(3-methylbutyl)-1H-pyrimidin-4-one has been extensively studied for its potential applications in the field of pharmaceuticals. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. Additionally, it has been found to possess antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. Furthermore, it has been investigated for its potential use as a herbicide due to its ability to inhibit plant growth.